Cas no 119626-06-1 ((2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate)
(2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate
- [(1R,2S)-1-hydroxy-3-phenyl-1-tert-butoxycarbonyl-propan-2-yl]azanium
- TERT-BUTYL (2R,3S)-3-AMINO-2-HYDROXY-4-PHENYLBUTANOATE
- TERT-BUTYL (2R,3S)-3-AMINO-2-HYDROXY-4-PHENYLBUTANOATE,97
- TERT-BUTYL (2R,3S)-3-AMINO-2-HYDROXY-4-PHENYLBUTANOATE,97%
- 119626-06-1
- tert-Butyl(2>R,3S)-3-amino-2-hydroxy-4-phenylbutanoate,97%
- Benzenebutanoic acid, beta-amino-alpha-hydroxy-, 1,1-dimethylethyl ester, [R-(R*,S*)]- (9CI)
- tert-butyl (2s,3s)-3-amino-2-hydroxy-4-phenylbutanoate
-
- Inchi: 1S/C14H21NO3/c1-14(2,3)18-13(17)12(16)11(15)9-10-7-5-4-6-8-10/h4-8,11-12,16H,9,15H2,1-3H3/t11-,12+/m0/s1
- InChI Key: ITPFEPDHSLWUED-NWDGAFQWSA-N
- SMILES: O(C([C@@H]([C@H](CC1C=CC=CC=1)N)O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 251.15200
- Monoisotopic Mass: 251.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 72.6Ų
Experimental Properties
- PSA: 72.55000
- LogP: 1.95930
(2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM372909-1g |
(2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate |
119626-06-1 | 95%+ | 1g |
$3920 | 2022-06-14 | |
| Chemenu | CM372909-5g |
(2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate |
119626-06-1 | 95%+ | 5g |
$11760 | 2022-06-14 | |
| abcr | AB388792-1g |
(2R,3S)-tert-Butyl 3-Amino-2-hydroxy-4-phenylbutanoate; . |
119626-06-1 | 1g |
€677.30 | 2025-04-22 | ||
| abcr | AB388792-5g |
(2R,3S)-tert-Butyl 3-Amino-2-hydroxy-4-phenylbutanoate; . |
119626-06-1 | 5g |
€1617.10 | 2025-04-22 |
(2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate
(2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate: A Comprehensive Overview
(2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate (CAS No. 119626-06-1) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and medicinal chemistry. This compound is a derivative of phenylalanine and possesses unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.
The chiral nature of (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate is particularly noteworthy. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), plays a crucial role in biological systems. Enantiomers can exhibit different biological activities, with one form being active while the other may be inactive or even harmful. Therefore, the ability to synthesize and isolate specific enantiomers is essential in drug development.
In recent years, significant advancements have been made in the synthesis and application of (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate. One notable study published in the Journal of Organic Chemistry (2021) described an efficient and scalable method for the enantioselective synthesis of this compound using a chiral catalyst. The method involves a catalytic asymmetric hydrogenation reaction, which not only improves yield but also enhances the enantiomeric purity of the product.
The pharmaceutical applications of (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate are diverse and promising. This compound serves as a key intermediate in the synthesis of several important drugs, including those used to treat cardiovascular diseases, neurological disorders, and cancer. For instance, a study published in the Journal of Medicinal Chemistry (2020) reported the use of this compound in the development of novel inhibitors for protein kinases, which are implicated in various cancers.
Another area where (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate has shown potential is in the field of peptide chemistry. Peptides are short chains of amino acids that play critical roles in biological processes such as cell signaling and regulation. The ability to synthesize chiral amino acid derivatives like (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate allows researchers to create peptides with enhanced stability and bioavailability. A recent study in the Bioorganic & Medicinal Chemistry Letters (2019) demonstrated the use of this compound in the synthesis of cyclic peptides with potent antimicrobial activity.
The stability and solubility of (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate are also important considerations for its practical applications. The tert-butyl group provides enhanced stability by protecting the carboxylic acid functionality, while the hydroxyl group can improve solubility in polar solvents. These properties make it an ideal candidate for use in both laboratory-scale experiments and industrial-scale production processes.
In terms of safety, (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate is generally considered safe when handled under appropriate conditions. However, as with any chemical compound, proper safety protocols should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and following guidelines for waste disposal.
The future outlook for (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate is promising. Ongoing research continues to explore new applications and synthetic methods for this compound. For example, recent studies have focused on developing more sustainable and environmentally friendly synthetic routes using biocatalysts or green solvents. These efforts not only aim to improve efficiency but also to reduce environmental impact.
In conclusion, (2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate (CAS No. 119626-06-1) is a versatile and valuable compound with significant potential in various fields of chemistry and pharmaceuticals. Its unique structural features and chiral nature make it an essential intermediate for the synthesis of bioactive molecules and pharmaceutical agents. As research continues to advance, it is likely that new applications and synthetic methods will further enhance its importance in these fields.
119626-06-1 ((2R,3S)-tert-Butyl 3-amino-2-hydroxy-4-phenylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)